Cas no 951884-84-7 (N-(Furan-2-ylmethyl) 3-bromo-5-trifluoromethylbenzenesulfonamide)

• Product Name: N-(Furan-2-ylmethyl) 3-bromo-5-trifluoromethylbenzenesulfonamide
• CAS No: 951884-84-7
• MF: C₁₂H₉BrF₃NO₃S
• MW: 384.168971776962
• MDL: MFCD09801006
• CID: 857005
• PubChem ID: 26986220
• Update Time: 2025-04-19

N-(Furan-2-ylmethyl) 3-bromo-5-trifluoromethylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-N-(furan-2-ylmethyl)-5-(trifluoromethyl)benzenesulfonamide
• 3-Bromo-N-(furan-2-ylmethyl)-5-(trifluoromethyl)-benzenesulfonamide
• N-(FURAN-2-YLMETHYL) 3-BROMO-5-TRIFLUOROMETHYLBENZENESULFONAMIDE
• PC8105
• HRTRAIORACJKEV-UHFFFAOYSA-N
• 951884-84-7
• MFCD09801006
• BS-23076
• CS-0205782
• SB61278
• DTXSID10650515
• A859158
• 3-Bromo-5-[N-(fur-2-ylmethyl)sulphamoyl]benzotrifluoride
• N-(Furan-2-ylmethyl)3-bromo-5-trifluoromethylbenzenesulfonamide
• AKOS015834154
• 3-Bromo-N-[(furan-2-yl)methyl]-5-(trifluoromethyl)benzene-1-sulfonamide
• DB-352415
• 3-Bromo-N-(2-furylmethyl)-5-(trifluoromethyl)benzenesulfonamide
• N-(Furan-2-ylmethyl) 3-bromo-5-trifluoromethylbenzenesulfonamide

• MDL： MFCD09801006
• Inchi： 1S/C12H9BrF3NO3S/c13-9-4-8(12(14,15)16)5-11(6-9)21(18,19)17-7-10-2-1-3-20-10/h1-6,17H,7H2
• InChI Key： HRTRAIORACJKEV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)(F)F)C=C(C=1)S(NCC1=CC=CO1)(=O)=O

Computed Properties

• Exact Mass: 382.94400
• Monoisotopic Mass: 382.94386g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 67.7Ų

Experimental Properties

• PSA: 67.69000
• LogP: 5.01110